Cas no 2034488-96-3 (1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane)

• Product Name: 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
• CAS No: 2034488-96-3
• MF: C₁₃H₁₉N₇O₃S
• MW: 353.4001
• CID: 5351046
• Update Time: 2025-10-28

1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• [4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-(1-methyltriazol-4-yl)methanone
• (1-methyl-1H-1,2,3-triazol-4-yl)(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)methanone
• 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

• Inchi： 1S/C13H19N7O3S/c1-17-9-11(8-14-17)24(22,23)20-5-3-4-19(6-7-20)13(21)12-10-18(2)16-15-12/h8-10H,3-7H2,1-2H3
• InChI Key： WYZYPUBYUHQMOG-UHFFFAOYSA-N
• SMILES： S(C1C([H])=NN(C([H])([H])[H])C=1[H])(N1C([H])([H])C([H])([H])N(C(C2=C([H])N(C([H])([H])[H])N=N2)=O)C([H])([H])C([H])([H])C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 566
• XLogP3: -1.2
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

1-(1-Methyl-1H-1,2,3-Triazole-4-Carbonyl)-4-[(1-Methyl-1H-Pyrazol-4-Yl)Sulfonyl]-1,4-Diazepane: A Comprehensive Overview

The compound 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane (CAS No. 2034488-96-3) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a diazepane ring system, a triazole moiety, and a pyrazole group. These structural elements contribute to its intriguing chemical properties and functional versatility.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The triazole and pyrazole groups are known for their ability to participate in hydrogen bonding and π-interactions, making them valuable in the design of bioactive molecules. Additionally, the sulfonyl group attached to the pyrazole moiety enhances the compound's stability and solubility, which are critical factors in pharmaceutical applications.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including click chemistry and transition-metal-catalyzed reactions, to achieve high yields and selectivity. The use of click chemistry, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC), has been pivotal in constructing the triazole ring efficiently.

In terms of pharmacological properties, this compound has shown promising results in preliminary assays. Its ability to modulate key biological targets, such as kinases and proteases, suggests its potential as a lead compound for therapeutic development. Furthermore, the diazepane ring system provides rigidity to the molecule, which can enhance its binding affinity to target proteins.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the molecule exhibits favorable interactions with several drug targets, including those implicated in cancer and neurodegenerative diseases. The integration of experimental and computational approaches has significantly accelerated the understanding of this compound's bioactivity.

Another area of interest is the application of this compound in materials science. Its structural features make it a candidate for use in self-healing materials and stimuli-responsive systems. The sulfonyl group's electron-withdrawing nature can influence the material's mechanical properties, while the triazole and pyrazole groups can serve as cross-linking agents.

In conclusion, 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane (CAS No. 2034488-96-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both medicinal and materials-based research. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in future innovations.